Cas no 859171-97-4 (6-Iodonordihydrocapsaicin)

• Product Name: 6-Iodonordihydrocapsaicin
• CAS No: 859171-97-4
• MF: C₁₇H₂₆INO₃
• MW: 419.297717571259
• CID: 718004
• PubChem ID: 5149140
• Update Time: 2025-11-01

6-Iodonordihydrocapsaicin Chemical and Physical Properties

Names and Identifiers

• Nonanamide,N-[(4-hydroxy-2-iodo-5-methoxyphenyl)methyl]-
• 6-Iodonordihydrocapsaicin
• N-[(4-hydroxy-2-iodo-5-methoxyphenyl)methyl]nonanamide
• 6'-Iodononivamide
• Tocris-1975
• CHEMBL177809
• SR-01000597523-1
• Nonanamide, N-((4-hydroxy-2-iodo-5-methoxyphenyl)methyl)-
• BDBM50170053
• AKOS024456886
• HMS3412P16
• 6-Iodonordihydrocapsaicin, >=98% (HPLC), solid
• Q27185977
• SR-01000597523
• PD021789
• N-(4-Hydroxy-6-iodo-3-methoxybenzyl)nonanamide
• MFCD09878233
• UNII-36DPP36EQD
• BRD-K49236613-001-01-5
• DTXSID70408796
• N-(4-hydroxy-2-iodo-5-methoxybenzyl)nonanamide
• Nonanoic acid 4-hydroxy-2-iodo-5-methoxy-benzylamide
• 859171-97-4
• NCGC00025334-01
• CHEBI:107654
• 36DPP36EQD
• HMS3268B17
• HMS3676P16
• N-((4-Hydroxy-2-iodo-5-methoxyphenyl)methyl)nonanamide
• BRD-K49236613-001-02-3

• Inchi： 1S/C17H26INO3/c1-3-4-5-6-7-8-9-17(21)19-12-13-10-16(22-2)15(20)11-14(13)18/h10-11,20H,3-9,12H2,1-2H3,(H,19,21)
• InChI Key： AAORACFZMYMFCG-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1CNC(CCCCCCCC)=O)OC)O

Computed Properties

• Exact Mass: 419.09600
• Monoisotopic Mass: 419.09574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Solubility: H2O: insoluble
• PSA: 58.56000
• LogP: 4.76310

6-Iodonordihydrocapsaicin Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 6-Iodonordihydrocapsaicin

Professional Introduction to Compound with CAS No. 859171-97-4 and Product Name: 6-Iodonordihydrocapsaicin

6-Iodonordihydrocapsaicin, identified by the Chemical Abstracts Service registry number CAS No. 859171-97-4, is a significant compound in the field of pharmaceutical chemistry and natural product research. This compound belongs to the capsaicinoid family, which is well-known for its presence in chili peppers and other related plants. The structural modification of capsaicinoids, particularly the introduction of an iodine atom at the 6-position, has garnered considerable attention due to its potential biological activities and mechanistic insights.

The synthesis of 6-Iodonordihydrocapsaicin involves a series of carefully orchestrated chemical transformations that highlight the intersection of organic chemistry and medicinal chemistry. The process typically begins with the selective iodination of nordihydrocapsaicin, a precursor molecule that retains many of the pharmacological properties of its parent compound, capsaicin. The introduction of the iodine atom at the 6-position enhances the electrophilicity of the molecule, making it a valuable tool for studying receptor interactions and metabolic pathways.

Recent research has demonstrated that 6-Iodonordihydrocapsaicin exhibits notable activity as a modulator of transient receptor potential (TRP) channels, particularly TRPV1, which is widely implicated in pain perception, inflammation, and thermoregulation. Studies have shown that this compound can act as both an agonist and an antagonist, depending on the cellular context and concentration. This dual functionality makes it a promising candidate for developing novel therapeutics targeting chronic pain conditions.

In addition to its role in pain research, 6-Iodonordihydrocapsaicin has been investigated for its potential anti-inflammatory properties. Preclinical studies have indicated that this compound can modulate inflammatory pathways by interacting with specific enzymes and receptors involved in the cascade of inflammatory responses. The iodine substituent appears to enhance binding affinity to certain target proteins, leading to more pronounced pharmacological effects.

The structural uniqueness of 6-Iodonordihydrocapsaicin also makes it an interesting subject for computational chemistry and molecular modeling studies. These studies aim to elucidate the binding interactions between 6-Iodonordihydrocapsaicin and its target proteins at an atomic level. Such insights are crucial for designing next-generation capsaicinoid derivatives with improved pharmacokinetic profiles and reduced side effects.

From a synthetic chemistry perspective, the preparation of 6-Iodonordihydrocapsaicin offers a rich ground for exploring novel synthetic methodologies. Researchers have employed various catalytic systems and reaction conditions to optimize yield and purity. The use of transition metal catalysts, such as palladium and copper complexes, has been particularly effective in facilitating selective iodination reactions while minimizing unwanted side products.

The biological activity of 6-Iodonordihydrocapsaicin has also been explored in models of neurodegenerative diseases. Preliminary findings suggest that this compound may have neuroprotective effects by interacting with specific neuronal receptors and modulating intracellular signaling pathways. These observations open up new avenues for investigating capsaicinoids as potential therapeutics for conditions like Alzheimer's disease and Parkinson's disease.

Another area of interest is the metabolic fate of 6-Iodonordihydrocapsaicin in vivo. Studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into how this compound is processed by enzymes in the liver and other tissues. Understanding these metabolic pathways is essential for predicting drug efficacy and potential toxicity, ensuring that future derivatives are optimized for clinical use.

The role of 6-Iodonordihydrocapsaicin in drug discovery continues to evolve with advancements in chemical biology and high-throughput screening technologies. By integrating structure-activity relationship (SAR) studies with computational modeling, researchers can rapidly identify novel analogs with enhanced biological activity. This interdisciplinary approach is accelerating the development of targeted therapies based on natural product scaffolds like capsaicinoids.

In conclusion, 6-Iodonordihydrocapsaicin (CAS No. 859171-97-4) represents a fascinating compound with significant implications for pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it a valuable tool for studying receptor mechanisms, inflammation, and neurodegenerative diseases. As our understanding of its pharmacology expands, so too does its potential as a lead compound for developing innovative treatments.